Cas no 1152556-14-3 (1-Methyl-1H-pyrazole-4-thiol)

• Product Name: 1-Methyl-1H-pyrazole-4-thiol
• CAS No: 1152556-14-3
• MF: C₄H₆N₂S
• MW: 114.168838977814
• CID: 4674831
• PubChem ID: 28975321
• Update Time: 2025-10-31

1-Methyl-1H-pyrazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrazole-4-thiol
• 1152556-14-3
• EN300-54644
• AKOS024015850
• CS-0339241
• 1-methylpyrazole-4-thiol
• G82977
• SCHEMBL1966530
• F1957-0839
• 1-Methyl-1H-pyrazole-4-thiol

• Inchi： 1S/C4H6N2S/c1-6-3-4(7)2-5-6/h2-3,7H,1H3
• InChI Key： ZZXZISJPKIPFEY-UHFFFAOYSA-N
• SMILES： SC1C=NN(C)C=1

Computed Properties

• Exact Mass: 114.02516937g/mol
• Monoisotopic Mass: 114.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 18.8Ų

Additional information on 1-Methyl-1H-pyrazole-4-thiol

Professional Introduction to 1-Methyl-1H-pyrazole-4-thiol (CAS No. 1152556-14-3)

1-Methyl-1H-pyrazole-4-thiol, identified by its Chemical Abstracts Service (CAS) number 1152556-14-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, a versatile scaffold widely recognized for its broad spectrum of biological activities and utility in drug development. The presence of both a methyl group and a thiol functional group on the pyrazole ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various therapeutic applications.

The structural features of 1-Methyl-1H-pyrazole-4-thiol contribute to its reactivity and functionality. The thiol (-SH) group is known for its ability to participate in hydrogen bonding, disulfide bond formation, and redox reactions, while the methyl group can influence electronic distribution and steric interactions. These characteristics make the compound particularly interesting for medicinal chemists seeking to design molecules with specific pharmacological profiles. In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in treating a range of diseases, including inflammatory disorders, infectious diseases, and cancer.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel pyrazole-based compounds with therapeutic potential. Studies have highlighted the role of 1-Methyl-1H-pyrazole-4-thiol as a key intermediate in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in metabolic pathways relevant to diabetes and obesity. The thiol moiety has been particularly useful in designing molecules that can modulate protein-protein interactions or engage with metal ions, which are critical for many biological processes.

In the realm of anticancer research, 1-Methyl-1H-pyrazole-4-thiol has shown promise as a precursor for small-molecule drugs that can interfere with tumor growth and survival mechanisms. The pyrazole core is frequently incorporated into kinase inhibitors, which are among the most successful classes of anticancer agents. By modifying the substituents on the pyrazole ring, chemists can fine-tune the binding affinity and selectivity of these compounds towards specific cancer-related targets. The thiol group also offers opportunities for covalent drug design strategies, where irreversible binding to target proteins can enhance drug potency and duration of action.

The synthesis of 1-Methyl-1H-pyrazole-4-thiol typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the methyl and thiol groups. Advances in green chemistry have also led to more sustainable methods for producing this compound, emphasizing catalytic processes and solvent-free conditions to minimize environmental impact. These innovations are crucial for ensuring the scalability and cost-effectiveness of pharmaceutical production.

From a pharmacological perspective, 1-Methyl-1H-pyrazole-4-thiol has been investigated for its potential role as an antioxidant and anti-inflammatory agent. The thiol group is known to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Additionally, pyrazole derivatives have demonstrated anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. These properties make 1-Methyl-1H-pyrazole-4-thiol a promising candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's interaction with biological systems has also been explored through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how 1-Methyl-1H-pyrazole-4-thiol binds to biological targets at the molecular level. Understanding these interactions is essential for optimizing drug design and predicting pharmacokinetic properties. For example, computational modeling has been used to predict how modifications to the pyrazole ring can enhance binding affinity or improve metabolic stability.

In conclusion, 1-Methyl-1H-pyrazole-4-thiol (CAS No. 1152556-14-3) represents a significant area of research within medicinal chemistry due to its structural versatility and biological potential. Its role as an intermediate in drug synthesis, along with its demonstrated pharmacological activities, underscores its importance in developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely that 1-Methyl-1H-pyrazole-4-thiol will remain at the forefront of innovation in pharmaceutical chemistry.